Cas no 494767-19-0 (1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine)

1-Methyl-1H-pyrazolo[4,3-c]pyridin-4-amine is a heterocyclic compound featuring a fused pyrazolo-pyridine core with an amine functional group at the 4-position. This structure imparts significant potential as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. Its rigid bicyclic framework and electron-rich nitrogen atoms enhance binding affinity in medicinal chemistry applications, making it valuable for designing kinase inhibitors or other targeted therapeutics. The methyl group at the 1-position improves stability and solubility, facilitating further derivatization. High purity grades ensure consistent performance in research and industrial-scale reactions. Its synthetic utility and modularity make it a preferred choice for exploratory drug discovery programs.
1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine structure
494767-19-0 structure
Product name:1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine
CAS No:494767-19-0
MF:C7H8N4
MW:148.16522026062
MDL:MFCD14584636
CID:932408
PubChem ID:45078986

1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

    • &nbsp
    • 1H-Pyrazolo[4,3-c]pyridin-4-amine,1-methyl-(9CI)
    • 1-Methyl-1H-pyrazolo[4,3-c]pyridin-4-amine
    • 494767-19-0
    • SB21367
    • DB-070993
    • 1-METHYLPYRAZOLO[4,3-C]PYRIDIN-4-AMINE
    • AS-52969
    • CS-0052462
    • P15925
    • AKOS024049253
    • 1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine
    • MDL: MFCD14584636
    • Inchi: InChI=1S/C7H8N4/c1-11-6-2-3-9-7(8)5(6)4-10-11/h2-4H,1H3,(H2,8,9)
    • InChI Key: QVTQZKKNOZODAH-UHFFFAOYSA-N
    • SMILES: CN1N=CC2=C1C=CN=C2N

Computed Properties

  • Exact Mass: 148.07500
  • Monoisotopic Mass: 148.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.7Ų
  • XLogP3: 0.2

Experimental Properties

  • PSA: 56.73000
  • LogP: 1.13170

1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM272811-1g
1-Methyl-1H-pyrazolo[4,3-c]pyridin-4-amine
494767-19-0 95%+
1g
$1149 2024-07-16
TRC
M599535-10mg
1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine
494767-19-0
10mg
$ 50.00 2022-06-02
TRC
M599535-50mg
1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine
494767-19-0
50mg
$ 210.00 2022-06-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M176609-250mg
1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine
494767-19-0 97%
250mg
¥8160.90 2023-09-01
eNovation Chemicals LLC
D587545-500MG
1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine
494767-19-0 97%
500mg
$560 2024-07-21
Advanced ChemBlocks
L18312-250MG
1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine
494767-19-0 97%
250MG
$420 2023-09-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBYS1468-500MG
1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine
494767-19-0 97%
500MG
¥ 2,989.00 2023-04-13
eNovation Chemicals LLC
D587545-1G
1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine
494767-19-0 97%
1g
$840 2024-07-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBYS1468-1g
1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine
494767-19-0 97%
1g
¥4478.0 2024-04-19
Ambeed
A349128-250mg
1-Methyl-1H-pyrazolo[4,3-c]pyridin-4-amine
494767-19-0 98%
250mg
$308.0 2024-08-02

Additional information on 1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine

Recent Advances in the Study of 1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine (CAS: 494767-19-0)

1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine (CAS: 494767-19-0) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the pyrazolopyridine class, which is known for its diverse pharmacological activities, including anti-inflammatory, anticancer, and antiviral properties. The unique structural features of 1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine make it a promising scaffold for the development of novel therapeutic agents.

Recent studies have focused on the synthesis and biological evaluation of 1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes, which are often implicated in cancer progression. The researchers utilized a combination of molecular docking and in vitro assays to elucidate the binding interactions and mechanism of action of this compound. Their findings suggest that 1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine could serve as a lead compound for the development of targeted kinase inhibitors.

Another significant advancement in the study of 1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine involves its application in neurodegenerative diseases. A 2022 study in ACS Chemical Neuroscience reported that derivatives of this compound showed neuroprotective effects in cellular models of Parkinson's disease. The researchers attributed these effects to the compound's ability to modulate oxidative stress and reduce neuroinflammation. These findings highlight the potential of 1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine as a multifunctional agent for treating complex neurological disorders.

In addition to its therapeutic potential, recent research has also explored the synthetic methodologies for 1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine. A 2023 publication in Organic Letters described a novel, high-yield synthesis route that employs catalytic C-H activation, significantly improving the efficiency and scalability of the production process. This advancement is expected to facilitate further pharmacological studies and preclinical development of this compound.

Despite these promising developments, challenges remain in the optimization of 1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine derivatives for clinical use. Issues such as bioavailability, metabolic stability, and selectivity need to be addressed through systematic structure-activity relationship (SAR) studies. Future research directions may include the exploration of prodrug strategies and the incorporation of this scaffold into combination therapies for enhanced efficacy.

In conclusion, 1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine (CAS: 494767-19-0) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. The recent studies discussed herein underscore its potential in oncology, neurology, and beyond. Continued research efforts are warranted to fully exploit the therapeutic benefits of this compound and translate these findings into clinical applications.

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:494767-19-0)1-methyl-1H-pyrazolo[4,3-c]pyridin-4-amine
A1087327
Purity:99%/99%/99%/99%
Quantity:100mg/250mg/1g/5g
Price ($):173.0/277.0/691.0/2074.0